Peptic Ulcer Disease

Description

Peptic Ulcer Disease (PUD) is a condition characterized by open sores that develop on the inside lining of the stomach, the upper part of the small intestine (duodenum), or sometimes the esophagus. These ulcers result from an imbalance between aggressive factors (e.g., Helicobacter pylori infection, NSAID use, acid, pepsin) and defensive factors (e.g., mucus, bicarbonate, prostaglandins). Symptoms include abdominal pain, bloating, nausea, and heartburn. Treatment focuses on reducing acid and eradicating H. pylori.